Cas no 1556631-03-8 (N'-(1E)-(2-hydroxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-(2-hydroxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1556631-03-8
• MF: C₂₁H₁₆N₄O₂
• MW: 356.37734413147
• CID: 6033408
• PubChem ID: 137257958
• Update Time: 2025-07-23

N'-(1E)-(2-hydroxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(2-hydroxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide
• (E)-N-(2-hydroxybenzylidene)-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide
• N'-[(E)-(2-hydroxyphenyl)methylidene]-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(1-naphthalenyl)-, (2E)-2-[(2-hydroxyphenyl)methylene]hydrazide
• N'-[(1E)-(2-hydroxyphenyl)methylidene]-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide
• 1556631-03-8

• Inchi： 1S/C21H16N4O2/c26-20-11-4-2-7-15(20)13-22-25-21(27)19-12-18(23-24-19)17-10-5-8-14-6-1-3-9-16(14)17/h1-13,26H,(H,23,24)(H,25,27)/b22-13+
• InChI Key： PRTDQJTWDCRSBF-LPYMAVHISA-N
• SMILES： N1C(C2=C3C(C=CC=C3)=CC=C2)=CC(C(N/N=C/C2=CC=CC=C2O)=O)=N1

Computed Properties

• Exact Mass: 360.15862589g/mol
• Monoisotopic Mass: 360.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 8.23±0.35(Predicted)

Additional information on N'-(1E)-(2-hydroxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide

Comprehensive Overview of N'-(1E)-(2-hydroxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 1556631-03-8)

The compound N'-(1E)-(2-hydroxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 1556631-03-8) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a naphthalene moiety and a pyrazole-carbohydrazide backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a fluorescent probe, enzyme inhibitor, or ligand for metal coordination. The compound's ability to form stable complexes with transition metals has opened new avenues in catalysis and sensor development.

In recent years, the demand for heterocyclic compounds like N'-(1E)-(2-hydroxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide has surged due to their versatility in drug discovery. The pyrazole ring, a key component of this molecule, is known for its pharmacological properties, including anti-inflammatory and anticancer activities. This has led to increased searches for "pyrazole derivatives in cancer research" and "heterocyclic compounds for drug design." The compound's hydrazide functionality further enhances its reactivity, making it a valuable building block in organic synthesis.

The synthesis of N'-(1E)-(2-hydroxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide typically involves a condensation reaction between a 2-hydroxybenzaldehyde derivative and a 3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide. This process highlights the growing trend of "green chemistry approaches in heterocyclic synthesis," as researchers seek eco-friendly methods to reduce waste and improve yields. The compound's CAS No. 1556631-03-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

One of the most intriguing aspects of this compound is its potential application in optoelectronic materials. The naphthalene group contributes to its photoluminescent properties, making it a candidate for organic light-emitting diodes (OLEDs) and other advanced materials. This aligns with the rising interest in "organic semiconductors" and "sustainable materials for electronics." Additionally, its chelating ability has sparked investigations into its use as a metal ion sensor, particularly for environmental monitoring.

From a biochemical perspective, N'-(1E)-(2-hydroxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide has shown promise in modulating enzyme activity. Recent studies explore its interaction with tyrosinase and acetylcholinesterase, enzymes linked to skin pigmentation and neurodegenerative diseases, respectively. This has led to increased searches for "enzyme inhibitors for therapeutic applications" and "natural product-inspired drug leads." The compound's hydroxyphenyl group plays a critical role in these interactions, underscoring the importance of structure-activity relationships in drug design.

In conclusion, N'-(1E)-(2-hydroxyphenyl)methylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 1556631-03-8) represents a multifaceted compound with applications spanning medicinal chemistry, material science, and environmental sensing. Its unique structural features and reactivity profile continue to inspire innovative research, addressing contemporary challenges in health and technology. As interest grows in "multifunctional organic compounds" and "sustainable chemical solutions," this molecule stands out as a compelling subject for further exploration.